(R)-3,5-difluoro-4-(pyrrolidin-2-yl)pyridine dihydrochloride

• Molecular Formula: C9H12Cl2F2N2
• Molecular Weight: 257.10 g/mol
• IUPAC Name: 3,5-difluoro-4-[(2R)-pyrrolidin-2-yl]pyridine;dihydrochloride
• InChI: InChI=1S/C9H10F2N2.2ClH/c10-6-4-12-5-7(11)9(6)8-2-1-3-13-8;;/h4-5,8,13H,1-3H2;2*1H/t8-;;/m1../s1
• InChI Key: TVQPWVDCRSIWCD-YCBDHFTFSA-N
• Isomeric SMILES: C1C[C@@H](NC1)C2=C(C=NC=C2F)F.Cl.Cl
• Canonical SMILES: C1CC(NC1)C2=C(C=NC=C2F)F.Cl.Cl

Description

®-3,5-difluoro-4-(pyrrolidin-2-yl)pyridine dihydrochloride is a chemical compound that features a pyrrolidine ring attached to a pyridine ring, with two fluorine atoms at the 3 and 5 positions

Preparation Methods

The synthesis of ®-3,5-difluoro-4-(pyrrolidin-2-yl)pyridine dihydrochloride typically involves the construction of the pyrrolidine ring followed by its attachment to the pyridine ring. The synthetic route may include:

Ring Construction: The pyrrolidine ring can be synthesized from various cyclic or acyclic precursors under specific reaction conditions.

Functionalization: The preformed pyrrolidine ring is then functionalized to introduce the fluorine atoms at the desired positions.

Industrial Production: Industrial production methods may involve optimizing the reaction conditions to achieve high yield and purity, often using catalysts and controlled environments.

Chemical Reactions Analysis

®-3,5-difluoro-4-(pyrrolidin-2-yl)pyridine dihydrochloride undergoes several types of chemical reactions:

Oxidation: This compound can be oxidized under specific conditions to form various oxidized products.

Reduction: Reduction reactions can be performed using common reducing agents to yield reduced forms of the compound.

Substitution: The fluorine atoms can be substituted with other functional groups using appropriate reagents and conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

®-3,5-difluoro-4-(pyrrolidin-2-yl)pyridine dihydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with various biological targets.

Medicine: It is explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: The compound is used in various industrial processes, including the production of pharmaceuticals and other chemicals.

Mechanism of Action

The mechanism of action of ®-3,5-difluoro-4-(pyrrolidin-2-yl)pyridine dihydrochloride involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may bind to specific proteins or enzymes, affecting their activity.

Pathways: It may modulate various biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

®-3,5-difluoro-4-(pyrrolidin-2-yl)pyridine dihydrochloride can be compared with other similar compounds:

Similar Compounds: Compounds such as ®-3-(pyrrolidin-2-yl)pyridine dihydrochloride and ®-2-(pyrrolidin-2-yl)pyridine dihydrochloride share structural similarities.